Cas no 943145-90-2 (5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 943145-90-2
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 3036929
• PubChem ID: 68707464
• Update Time: 2025-04-21

5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl (5Z)-5-[(dimethylamino)methylene]-3,3-dimethyl-4-oxopiperidine-1-carboxylate
• DB-221924
• SCHEMBL3597512
• 943145-90-2

• Inchi： 1S/C15H26N2O3/c1-14(2,3)20-13(19)17-9-11(8-16(6)7)12(18)15(4,5)10-17/h8H,9-10H2,1-7H3/b11-8-
• InChI Key： JJBJDUIHNIDMFT-FLIBITNWSA-N
• SMILES： O(C(C)(C)C)C(N1C/C(=C/N(C)C)/C(C(C)(C)C1)=O)=O

Computed Properties

• Exact Mass: 282.19400
• Monoisotopic Mass: 282.19434270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.85000
• LogP: 2.21580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids